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Compound of Interest

Compound Name: 5-Bromovaleronitrile

Cat. No.: B1265816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromovaleronitrile, a versatile

bifunctional molecule crucial in various synthetic applications, particularly in the realm of

pharmaceutical development. This document outlines its chemical and physical properties,

safety information, key synthetic protocols, and significant applications, presenting data in a

clear and accessible format for laboratory and research professionals.

Chemical and Physical Properties
5-Bromovaleronitrile, also known as 5-bromopentanenitrile or 1-cyano-4-bromobutane, is a

valuable building block in organic synthesis.[1][2] Its structure incorporates both a nitrile group

and a terminal bromine atom, allowing for a wide range of chemical transformations.[3]

Table 1: Physical and Chemical Properties of 5-Bromovaleronitrile
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Property Value Reference(s)

CAS Number 5414-21-1 [1][4]

Molecular Formula C₅H₈BrN [1][5][6]

Molecular Weight 162.03 g/mol [4][5][6]

Appearance Liquid [7]

Density 1.388 g/mL at 25 °C [8]

Boiling Point 118-121 °C at 13 Torr [1]

Refractive Index n20/D 1.478

Flash Point 110 °C (230 °F) - closed cup [4]

Solubility
Slightly soluble in water (4.1

g/L at 25°C)
[8]

Safety and Handling
5-Bromovaleronitrile is a chemical that requires careful handling in a laboratory setting. It is

classified as harmful if swallowed, in contact with skin, or if inhaled, and causes skin and

serious eye irritation.[2][5] It may also cause respiratory irritation and an allergic skin reaction.

[5]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference(s)

Hazard H302 Harmful if swallowed [2][5]

H312
Harmful in contact

with skin
[2]

H315 Causes skin irritation [2][4][5]

H317
May cause an allergic

skin reaction
[5]

H319
Causes serious eye

irritation
[2][4][5]

H332 Harmful if inhaled [5]

H335
May cause respiratory

irritation
[4][5]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[4][7]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[4][7]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[4]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4][7]
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Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask (type N95), should be worn when handling this compound.[4] Work should be conducted

in a well-ventilated area.[7]

Synthesis of 5-Bromovaleronitrile
A common method for the preparation of 5-Bromovaleronitrile involves the reaction of 1,4-

dibromobutane with sodium cyanide.[9]

Experimental Protocol: Synthesis from 1,4-
Dibromobutane
This protocol is based on a patented method for the synthesis of 5-Bromovaleronitrile.[9]

Materials:

1,4-dibromobutane (1 mole equivalent)

30% Sodium cyanide solution (1.2 mole equivalent)

Phase-transfer catalyst (e.g., Tetrabutylammonium bromide)

Water

Anhydrous sodium sulfate

Procedure:

To a reaction flask, add 1 molar equivalent of 1,4-dibromobutane and a catalytic amount of a

phase-transfer catalyst.

With stirring, slowly add 1.2 molar equivalents of a 30% sodium cyanide solution. The

temperature of the addition should be maintained at 65 ± 10 °C over approximately 3 hours.

After the addition is complete, maintain the reaction mixture at 70 ± 5 °C for 3 hours.

Cool the reaction mixture to room temperature and allow the layers to separate.
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Wash the organic layer with water.

Dry the organic layer over anhydrous sodium sulfate.

Purify the crude product by vacuum distillation to obtain 5-Bromovaleronitrile.

1,4-Dibromobutane

ReactionSodium Cyanide

Phase-Transfer Catalyst

Workup

1. Cool
2. Separate Layers

3. Wash
4. Dry 5-BromovaleronitrileVacuum Distillation

Click to download full resolution via product page

Fig 1. Synthesis of 5-Bromovaleronitrile.

Applications in Organic Synthesis
The dual functionality of 5-Bromovaleronitrile makes it a versatile intermediate in the

synthesis of a variety of organic molecules.[3]

Synthesis of N-Methylcadaverine Intermediate
5-Bromovaleronitrile is a key reactant in the synthesis of benzyl(methyl)amino)pentanenitrile,

an important intermediate for the production of N-methylcadaverine.[4]

5-Bromovaleronitrile

Nucleophilic
Substitution

N-methylbenzylamine

Benzyl(methyl)amino)pentanenitrile N-MethylcadaverineReduction
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Click to download full resolution via product page

Fig 2. Synthesis of N-Methylcadaverine Intermediate.

Nickel-Catalyzed Cross-Coupling Reactions
5-Bromovaleronitrile can undergo nickel-catalyzed cross-coupling reactions. For instance, its

reaction with dioctylzinc in the presence of a tetraene and MgBr₂ yields tridecanenitrile.[10]

This highlights its utility in forming carbon-carbon bonds.

Hydrolysis to 5-Bromopentanoic Acid
The nitrile group of 5-Bromovaleronitrile can be hydrolyzed to a carboxylic acid, yielding 5-

bromopentanoic acid (also known as 5-bromovaleric acid), another valuable synthetic

intermediate.[8] A patented method describes the hydrolysis of 5-bromovaleronitrile in a

sulfuric acid solution to directly obtain 5-bromovalerate.[9]
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Hydrolysis Workflow

5-Bromovaleronitrile

Hydrolysis

Sulfuric Acid Solution

Crude 5-Bromopentanoic Acid

Crystallization

Organic Solvent

Pure 5-Bromopentanoic Acid

Click to download full resolution via product page

Fig 3. Hydrolysis of 5-Bromovaleronitrile.

Other Applications
5-Bromovaleronitrile serves as a precursor for the synthesis of 1-cyanobutyl-3-

alkylbenzimidazolium bromide salts by reacting with various N-alkylbenzimidazoles. It has also

been used as a reagent in the synthesis of cannabinoid 2 (CB2) agonists, which have potential

therapeutic applications in treating conditions like multiple sclerosis.[11]

Conclusion
5-Bromovaleronitrile is a highly versatile and valuable chemical intermediate for researchers

and professionals in drug development and organic synthesis. Its bifunctional nature allows for
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a diverse range of chemical transformations, making it a key building block for the synthesis of

complex molecules. Proper safety precautions are essential when handling this compound due

to its potential hazards. The synthetic routes and applications outlined in this guide underscore

its significance in modern chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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